Cas no 20316-62-5 (Tiliroside)

Tiliroside Properties

Names and Identifiers

• Tiliroside
• 5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl 6-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranoside
• TILIROSIDE(P)
• 6'-O-trans-p-CouMaroylastragalin
• trans-tiliroside
• Astragalin 6"-trans-p-coumarate
• Kaempferol 3-O-β-D-(6″-O-(E)-p-coumaroyl)glucopyranoside
• Potengriffioside A
• 6''-O-trans-p-Coumaroylastragalin
• [ "6''-O-trans-p-Coumaroylastragalin" ]
• Tribuloside
• 15M04TXR9M
• 2-Propenoic acid, 3-(4-hydroxyphenyl)-, 6'-ester with 3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Tiliroside, analytical standard
• MEGxp0_000169
• [(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• BDBM50
• ((2R,3S,4S,5R,6S)-6-((5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl (E)-3-(4-hydroxyphenyl)acrylate
• A814433
• KAEMPFEROL-3-O(-6-O-TRANS-P-COUMAROYL-.BETA.-GLUCOPYRANOSIDE
• HY-N2443
• kaempferol 3-O-(6'-O-p-coumaroyl)-glucoside
• KAEMPFEROL 3-O-(6''-O-(E)-P-COUMAROYL)-.BETA.-D-GLUCOPYRANOSIDE
• KAEMPFEROL 3-O-(6''-O-P-COUMAROYL)GLUCOSIDE
• MS-30569
• Q-100248
• kaempferol-3-O-beta-D-(6''-(E)-p-coumaroyl)-glucopyranoside
• TILIROSIDE [INCI]
• AKOS015896718
• 3-O-KAEMPFEROL 6-O-(TRANS-P-COUMAROYL)-.BETA.-D-GLUCOPYRANOSIDE
• SCHEMBL23597
• CHEMBL266564
• GLXC-13144
• (E)-((2R,3S,4S,5R,6S)-6-(5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yloxy)-3,4,5-trihydroxy-tetrahydro-2H-pyran-2-yl)methyl 3-(4-hydroxyphenyl)acrylate
• DTXSID601021936
• 2-PROPENOIC ACID, 3-(4-HYDROXYPHENYL)-, 6'-ESTER WITH 3-(.BETA.-D-GLUCOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-4H-1-BENZOPYRAN-4-ONE, (E)-
• MFCD00017454
• 4H-1-BENZOPYRAN-4-ONE, 5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)-3-((6-O-((2E)-3-(4-HYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-
• 5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4E-1-benzopyran-3-yl 6-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranoside
• Kaempferol-3-O-(6-O-trans-p-coumaroyl)-.beta.-glucopyranoside
• C17140
• KAEMPFEROL 3-O-.BETA.-D-(6-O-TRANS-P-COUMAROYL)GLUCOPYRANOSIDE
• ((2R,3S,4S,5R,6S)-6-((5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl 3-(4-hydroxyphenyl)acrylate
• [(2R,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-chromen-3-yl]oxy-3,4,5-trihydroxy-tetrahydropyran-2-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
• UNII-15M04TXR9M
• 20316-62-5
• Kaempferol-3-(p-coumaryl)glucoside
• 22153-44-2
• RONACARE TILIROSIDE
• ASTRAGALIN-6''-TRANS-P-COUMARATE
• BDBM50241244
• CHEBI:80944
• (E)-((2R,3S,4S,5R,6S)-6-(5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-3-yloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)methyl 3-(4-hydroxyphenyl)acrylate
• kaempferol 3-O-(6'''' ''''-O-E-p-coumaroyl)-beta-D-glucopyranoside
• KAEMPFEROL 3-O-(6''-O-(TRANS-P-COUMAROYL))-.BETA.-D-GLUCOPYRANOSIDE
• CS-0022668
• NS00097257
• kaempferol-3-beta-D-(6-O-trans-p-coumaroyl)glucopyranoside
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[6-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-.beta.-D-glucopyranosyl]oxy]-
• NCGC00163634-01
• Q23418844
• Tribuloside A
• Kaempferol 3-(6''-trans-p-coumaroyl)glucoside
• kaempferol-3-beta-D-(6-O-cis-p-coumaroyl)glucopiranoside
• Kaempferol 3-(6''-p-coumarylgalactoside)
• 3,4',5,7-Tetrahydroxyflavone 3-(6''-trans-p-coumaroyl)glucoside
• kaempferol-3-beta-D-(6-O-trans-p-coumaroyl)glucopiranoside
• Kaempferol 3-O-beta-D-(6''-coumaroyl)-glucopyranoside
• +Expand

• MDL： MFCD00017454
• InChIKey： DVGGLGXQSFURLP-VWMSDXGPSA-N
• Inchi： 1S/C30H26O13/c31-16-6-1-14(2-7-16)3-10-22(35)40-13-21-24(36)26(38)27(39)30(42-21)43-29-25(37)23-19(34)11-18(33)12-20(23)41-28(29)15-4-8-17(32)9-5-15/h1-12,21,24,26-27,30-34,36,38-39H,13H2/b10-3+/t21-,24-,26+,27-,30+/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])O[H])O[H])OC1C(C2=C(C([H])=C(C([H])=C2OC=1C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 594.137341g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 8
• Monoisotopic Mass: 594.137341g/mol
• Monoisotopic Mass: 594.137341g/mol
• Topological Polar Surface Area: 213Ų
• Heavy Atom Count: 43
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 594.5

Experimental Properties

• LogP: 1.72540
• PSA: 216.58000
• Refractive Index: 1.759
• Boiling Point: 943.9℃ at 760mmHg
• Melting Point: 257-260°C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 591.8 ° f < br / > Celsius: 311 ° C < br / >
• Color/Form: Yellow powder
• Optical Activity: [α]/D -65±8°, c = 0.1 in methanol
• Density: 1.7±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids